Cas no 1214325-00-4 (4-Fluoro-2-(pyridin-3-yl)benzaldehyde)

• Product Name: 4-Fluoro-2-(pyridin-3-yl)benzaldehyde
• CAS No: 1214325-00-4
• MF: C₁₂H₈FNO
• MW: 201.196426391602
• CID: 4964336
• Update Time: 2025-06-10

4-Fluoro-2-(pyridin-3-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(pyridin-3-yl)benzaldehyde
• 4-Fluoro-2-(pyridin-3-yl)benzaldehyde

• Inchi： 1S/C12H8FNO/c13-11-4-3-10(8-15)12(6-11)9-2-1-5-14-7-9/h1-8H
• InChI Key： CVMGZMLRVQLWNU-UHFFFAOYSA-N
• SMILES： FC1C=CC(C=O)=C(C=1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 201.058992041 g/mol
• Monoisotopic Mass: 201.058992041 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 201.20
• XLogP3: 2
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-Fluoro-2-(pyridin-3-yl)benzaldehyde

Introduction to 4-Fluoro-2-(pyridin-3-yl)benzaldehyde (CAS No: 1214325-00-4)

4-Fluoro-2-(pyridin-3-yl)benzaldehyde, identified by its Chemical Abstracts Service (CAS) number 1214325-00-4, is a significant compound in the realm of pharmaceutical and chemical research. This aromatic aldehyde features a unique structural motif combining a fluoro-substituted benzene ring with a pyridine moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the fluoro group in the benzene ring enhances the electronic properties of the molecule, influencing its reactivity and interaction with biological targets. The pyridin-3-yl substituent further contributes to the compound's versatility, enabling diverse functionalization and integration into complex molecular architectures. These structural features make 4-Fluoro-2-(pyridin-3-yl)benzaldehyde a compelling candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. The aldehyde functionality in 4-Fluoro-2-(pyridin-3-yl)benzaldehyde provides a reactive site for condensation reactions, such as Schiff base formation, which is widely employed in medicinal chemistry to generate heterocyclic compounds with enhanced biological activity.

One of the most notable applications of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the structural flexibility of 4-Fluoro-2-(pyridin-3-yl)benzaldehyde, researchers have been able to design novel inhibitors that selectively target specific kinases. For instance, studies have demonstrated its utility in developing inhibitors for Janus kinases (JAKs), which are implicated in autoimmune disorders.

The< strong>fluoro-substituted aromatic ring not only improves the metabolic stability of these inhibitors but also enhances their binding affinity to the target enzyme. This is particularly important in drug design, where optimizing binding interactions can lead to more effective therapeutic agents. Additionally, the< strong>pyridin-3-yl moiety can be further modified to introduce additional pharmacophores, expanding the scope of potential drug candidates.

In addition to its role in kinase inhibition, 4-Fluoro-2-(pyridin-3-yl)benzaldehyde has also been explored in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and targeting viral enzymes or proteins can disrupt their life cycle. The aldehyde group in this compound can be used to form covalent bonds with viral proteins, leading to the development of potent antiviral drugs. Recent research has highlighted its potential in inhibiting viral proteases, which are essential for viral replication.

The< strong>fluoro-group's electronic properties also make it an attractive moiety for developing fluorescent probes and sensors. Fluorescent compounds are widely used in diagnostic applications and biomedical research to visualize biological processes at the molecular level. The unique spectral properties of< strong >4-Fluoro-2-(pyridin-3-yl)benzaldehyde make it a promising candidate for designing probes that can track specific biomolecules or cellular events.

In conclusion, 4-Fluoro-2-(pyridin-3-y]benzaldehyde (CAS No: 1214325_00_4) is a versatile compound with significant potential in pharmaceutical and chemical research. Its unique structural features enable diverse functionalization and integration into complex molecular architectures, making it a valuable intermediate for drug discovery and material science applications. The growing body of research on this compound underscores its importance as a building block for developing novel therapeutic agents and diagnostic tools.